Cas no 2227848-14-6 ((2R)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol)

• Product Name: (2R)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• CAS No: 2227848-14-6
• MF: C₅H₆F₆O
• MW: 196.09096288681
• CID: 5779942
• PubChem ID: 165630908
• Update Time: 2025-05-26

(2R)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227848-14-6
• (2R)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• EN300-1941675

• Inchi： 1S/C5H6F6O/c1-2(12)3(4(6,7)8)5(9,10)11/h2-3,12H,1H3/t2-/m1/s1
• InChI Key： UQNPVNSBQBTAMR-UWTATZPHSA-N
• SMILES： FC(C(C(F)(F)F)[C@@H](C)O)(F)F

Computed Properties

• Exact Mass: 196.03228378g/mol
• Monoisotopic Mass: 196.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol

Introduction to (2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol (CAS No. 2227848-14-6)

(2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol, also known by its CAS registry number 2227848-14-6, is a fluorinated alcohol with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its chiral center at the second carbon atom, which imparts optical activity and makes it a valuable molecule for stereochemical studies. The presence of multiple fluorine atoms in its structure contributes to its distinctive physical and chemical properties, including high stability and reactivity under certain conditions.

The molecular formula of (2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol is C5F7O. Its structure consists of a butanediol backbone with three fluorine atoms attached to the fourth carbon and a trifluoromethyl group on the third carbon. This arrangement creates a highly fluorinated environment around the hydroxyl group, which plays a crucial role in determining the compound's reactivity and solubility properties. Recent studies have highlighted the potential of this compound as a building block for advanced materials, particularly in the synthesis of fluoropolymers and specialty chemicals.

In terms of synthesis, (2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol can be prepared via various routes, including nucleophilic substitution reactions and catalytic hydrogenation. One notable method involves the reaction of 1-bromo-3-trifluoromethylbutane with lithium aluminum hydride (LiAlH4), followed by subsequent fluorination steps to introduce the trifluoromethyl group. This approach has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

The physical properties of this compound are highly influenced by its fluorinated structure. It exhibits a relatively high boiling point due to strong van der Waals forces between the molecules. Additionally, its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various chemical reactions. Recent research has explored its application as a solvent in asymmetric catalysis, where its unique electronic properties enhance the enantioselectivity of certain reactions.

(2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol has found applications in several industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with complex stereochemistry. Its ability to act as both a nucleophile and an electrophile makes it versatile in organic transformations. In materials science, this compound is being investigated for its potential as a monomer in the production of fluoropolymers with tailored properties such as high thermal stability and chemical resistance.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the hydroxyl group, enhancing its nucleophilic character under specific conditions. This understanding has paved the way for innovative applications in catalysis and polymer chemistry.

In conclusion, (2R)-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol (CAS No. 2227848-14-6) is a multifaceted compound with promising potential across various scientific domains. Its unique structure and properties continue to inspire researchers to explore new avenues for its utilization. As advancements in synthetic methodologies and computational tools unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.